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Compound of Interest

Compound Name: Glycylglycinamide

Cat. No.: B1619928

This guide provides an in-depth overview of the chemical and structural properties of

Glycylglycinamide, tailored for researchers, scientists, and professionals in the field of drug
development.

Chemical Identity and Properties

Glycylglycinamide is a dipeptide amide. The following table summarizes its key quantitative
identifiers and molecular properties.
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Identifier Value Source
CAS Number 20238-94-2 [1]
Molecular Formula C4HI9N302 [1]
Molecular Weight 131.13 g/mol [11[2]

2-amino-N-(2-amino-2-
IUPAC Name , [1]
oxoethyl)acetamide

Canonical SMILES C(C(=0)NCC(=O)N)N

InChl=1S/C4H9N302/c5-1-
InChl 4(9)7-2-3(6)8/h1-2,5H2,
(H2,6,8)(H,7,9)
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Molecular Structure

The molecular structure of Glycylglycinamide consists of two glycine units linked by a peptide
bond, with the C-terminus amidated. This structure is visualized in the following diagram.

Caption: 2D molecular structure of Glycylglycinamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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